molecular formula C8H11NO3 B1509634 Methyl 2-cyclopropyl-4,5-dihydrooxazole-4-carboxylate

Methyl 2-cyclopropyl-4,5-dihydrooxazole-4-carboxylate

Cat. No.: B1509634
M. Wt: 169.18 g/mol
InChI Key: ASSODJYRMBAHEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-cyclopropyl-4,5-dihydrooxazole-4-carboxylate is a useful research compound. Its molecular formula is C8H11NO3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H11NO3

Molecular Weight

169.18 g/mol

IUPAC Name

methyl 2-cyclopropyl-4,5-dihydro-1,3-oxazole-4-carboxylate

InChI

InChI=1S/C8H11NO3/c1-11-8(10)6-4-12-7(9-6)5-2-3-5/h5-6H,2-4H2,1H3

InChI Key

ASSODJYRMBAHEV-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1COC(=N1)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500-mL 3-necked round-bottom flask were placed methyl cyclopropanecarbimidate hydrochloride (13.6 g, 100.00 mmol, 1.00 equiv.), methyl 2-amino-3-hydroxypropanoate hydrochloride (17.6 g, 112.82 mmol, 1.10 equiv.) and dichloromethane (150 mL). The resulting solution was stirred for 24 hours at room temperature, then added sodium bicarbonate (16.8 g, 200.00 mmol, 2.00 equiv.). The resulting solution was stirred for 24 hours at room temperature. The solid was filtered out. The filtrate was concentrated under vacuum. The residue was applied onto a silica gel column and eluted with ethyl acetate/petroleum ether (1:2). This resulted in 8 g (47% yield) of methyl 2-cyclopropyl-4,5-dihydrooxazole-4-carboxylate as a colorless oil.
Quantity
13.6 g
Type
reactant
Reaction Step One
Quantity
17.6 g
Type
reactant
Reaction Step Two
Quantity
16.8 g
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
solvent
Reaction Step Four

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